Cas no 439571-80-9 (N2-propylpyridine-2,3-diamine)

• Product Name: N2-propylpyridine-2,3-diamine
• CAS No: 439571-80-9
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 1076070
• PubChem ID: 20721213
• Update Time: 2025-04-20

N2-propylpyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• N2-Propyl-2,3-pyridinediamine
• 1-Allyl-3-(2-pyridyl)-2-thiourea
• 1-allyl-3-(2-pyridyl)thiourea
• 1-allyl-3-(pyridin-2-yl)thiourea
• 1-allyl-3-pyridin-2-yl-thiourea
• 2-propylamino-3-aminop
• N-(prop-2-en-1-yl)-N'-(pyridin-2-yl)thiourea
• N-2-propenyl-N'-2-pyridinylthiourea
• N-2-propenyl-N'-2-pyridnylthiourea
• N2-Propyl-pyridin-2,3-diyldiamin
• N2-propyl-pyridine-2,3-diyldiamine
• N-allyl-N'-[2]pyridyl-thiourea
• N-Allyl-N'-2-pyridylthiourea
• NSC353123
• N2-propylpyridine-2,3-diamine
• CS-0297916
• EN300-93658
• SCHEMBL14099640
• 2-N-propylpyridine-2,3-diamine
• AKOS009237734
• 439571-80-9
• SB54809

• MDL： MFCD08692148
• Inchi： 1S/C8H13N3/c1-2-5-10-8-7(9)4-3-6-11-8/h3-4,6H,2,5,9H2,1H3,(H,10,11)
• InChI Key： QLIOGACEAYALGF-UHFFFAOYSA-N
• SMILES： N(C1C(=CC=CN=1)N)CCC

Computed Properties

• Exact Mass: 151.11109
• Monoisotopic Mass: 151.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 50.94